Cas no 17751-36-9 (Methylabieta-8,11,13-trien-7-on-19-oate)

• Product Name: Methylabieta-8,11,13-trien-7-on-19-oate
• CAS No: 17751-36-9
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 1365001
• PubChem ID: 220347
• Update Time: 2025-07-10

Methylabieta-8,11,13-trien-7-on-19-oate Chemical and Physical Properties

Names and Identifiers

• Methyl (1r,4as,10ar)-1,4a-dimethyl-9-oxo-7-propan-2-yl-3,4,10,10a-tetrahydro-2h-phenanthrene-1-carboxylate
• CHEMBL451732
• 7-oxodehydroabietic acid methyl ester
• methyl 7-oxoabieta-8,11,13-trien-18-oate
• methyl 7-oxodehydroabietate
• Methyl 7-Oxo-Dehydroabietate
• 13-isopropyl-7-oxopodocarpe-8,11,13-triene-15-carboxylic acid methyl ester
• AC1L58NT
• Methyl 7-oxoabieta-9(11),8(14),12-trien-18-oate
• NSC2966
• (1R,4AS,10aR)-7-Isopropyl-1,4a-dimethyl-9-oxo-1,2,3,4,4a,9,10,10a-octahydro-phenanthrene-1-carboxylic acid methyl ester
• AC1Q6J8W
• methyl 13-isopropyl-7-oxopodocarpe-8,11,13-trien-15-oate
• 7-oxo-abieta-8,11,13-trien-18-oic acid methyl ester
• CHEMBL451732; 7-oxodehydroabietic acid methyl ester; methyl 7-oxoabieta-8,11,13-trien-18-oate; methyl 7-oxodehydroabietate; Methyl 7-Oxo-Dehydroabietate; 13-isopropyl-7-oxopodocarpe-8,11,13-triene-15-carboxylic acid methyl ester; AC1L58NT; Methyl 7-oxoabieta-9(11),8(14),12-trien-18-oate; NSC2966; methyl 7-oxo-dehydroabietate; (1R,4AS,10aR)-7-Isopropyl-1,4a-dimethyl-9-oxo-1,2,3,4,4a,9,10,10a-octahydro-phenanthrene-1-carboxylic acid methy
• DTXSID40938939
• 1,3,4,4A,9,10,10A-OCTAHYDRO-7-ISOPROPYL-1.BETA.,4A.BETA.-DIMETHYL-9-OXOPHENANTHRENE-1-CARBOXYLIC ACID, METHYL ESTER
• U6MXZ2H3UY
• NSC 2966
• methyl (1R,4aS,10aR)-7-isopropyl-1,4a-dimethyl-9-oxo-3,4,10,10a-tetrahydro-2H-phenanthrene-1-carboxylate
• METHYL(1R,4AS,10AR)-1,4A-DIMETHYL-9-OXO-7-PROPAN-2-YL-3,4,10,10A-TETRAHYDRO-2H-PHENANTHRENE-1-CARBOXYLATE
• UNII-U6MXZ2H3UY
• 17751-36-9
• Q27290756
• Methylabieta-8,11,13-trien-7-on-19-oate
• NSC-2966

• Inchi： 1S/C21H28O3/c1-13(2)14-7-8-16-15(11-14)17(22)12-18-20(16,3)9-6-10-21(18,4)19(23)24-5/h7-8,11,13,18H,6,9-10,12H2,1-5H3/t18-,20-,21-/m1/s1
• InChI Key： URPBIQPJABGDJD-HMXCVIKNSA-N
• SMILES： O(C)C([C@]1(C)CCC[C@]2(C)C3C=CC(C(C)C)=CC=3C(C[C@H]21)=O)=O

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.074g/cm3
• Boiling Point: 434.9ºC at 760 mmHg
• Flash Point: 187.9ºC
• Refractive Index: 1.527
• PSA: 43.37
• LogP: 4.63350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids